Cas no 868-77-9 (2-Hydroxyethyl methacrylate)

        Hydroxyethyl methacrylate(2-Hydroxyethyl methacrylate)from ethylene oxide Obtained by reaction with methacrylic acid,Often referred to asHEMA,The plastic industry is used to manufacture acrylates containing active hydroxyl groups.
2-Hydroxyethyl methacrylate structure
2-Hydroxyethyl methacrylate structure
2-Hydroxyethyl methacrylate
868-77-9
C6H10O3
130.141802310944
MFCD00002863
40094
13360

2-Hydroxyethyl methacrylate Properties

Names and Identifiers

    • 2-Hydroxyethyl methacrylate
    • Glycol methacrylate
    • 2-Hydroxyethyl methycrylate
    • Ethylene glycol monomethacrylate
    • Methacrylic acid 2-hydroxyethyl ester
    • 2-Propenoic acid, 2-methyl-, 2-hydroxyethyl ester
    • beta-Hydroxyethyl Methacrylate
    • BISOMER HEMA
    • Ethylene glycol methacrylate
    • GMA
    • heme-a
    • Mhoromer
    • S-(2-HYDROXYETHYL)MERCAPTURIC ACID
    • N-ACETYL-S-(2-HYDROXYETHYL)-L-CYSTEINE
    • S-(2-Hydroxyethyl)mercapturic Acid, HEMA
    • R-(2-Hydroxyethyl)mercapturic Acid, HEMA
    • HEMA
    • 2-Hydroxyethyl Methacrylate (stabilized with MEHQ)
    • Hydroxyethyl methacrylate
    • 2-HYDROXYETHL METHACRYLATE
    • 2-hydroxyethyl 2-methylprop-2-enoate
    • 2-HYDROXYETHYL METHACRYLATE (2-HEMA)
    • BisoMer SR
    • ETHYLENEGLYCOL METHACRYLATE (HEMA)
    • GE 610
    • methanol,methyl methacrylate
    • Ethylene Glycol Methacrylate (stabilized with MEHQ)
    • HEMA (stabilized with MEHQ)
    • Methacrylic Acid 2-Hydroxyethyl Ester (stabilized with MEHQ)
    • Glycol monomethacrylate
    • 2-(Methacryloyloxy)ethanol
    • 2-Hydroxyethylmethacrylate
    • Monomer MG-1
    • Methacrylic acid, 2-hydroxyethyl ester
    • (hydroxyethyl)methacrylate
    • PHEMA
    • 2-Hydroxyethyl 2-methylacrylate
    • CC
    • Methacrylic acid, 2-hydroxyethyl ester (6CI, 8CI)
    • Methacrylic acid, ester with glycol (7CI)
    • 2-HEMA
    • A 69527
    • Acryester HISS
    • Acryester HO
    • Acryester HOMA
    • Acryl Ester HO
    • Blemmer E
    • EB 109
    • EB 109 (monomer)
    • EM 321
    • H 140643
    • HEMA 90
    • HO 250
    • HO 250N
    • JB 4 Plus
    • Kayarad 2-HEMA
    • Light Ester HO
    • Light Ester HO 250
    • Light Ester HO 250M
    • Light Ester HO 250N
    • Light Ester HOM
    • M 0085
    • Mhoromer BM 903
    • Mhoromer BM 905
    • Monomer MG 1
    • NSC 24180
    • Rocryl 400
    • Visiomer HEMA 97
    • Visiomer HEMA 98
    • β-Hydroxyethyl methacrylate
    • 2-Hydroxyethyl methacrylate,98%
    • 2-Hydroxyethyl methacrylate 96%,SuperDry, stabilized with 100ppm MEHQ,with ,Water≤50 ppm (by K.F.)
    • 2-Hydroxyethyl methacrylate 96%,SuperDry, stabilized with 100ppm MEHQ,Water≤50 ppm (by K.F.)
    • 2-Hydroxyethyl methacrylate 2HEMA
    • NSC24180
    • ethyleneglycol monomethacrylate
    • CHEBI:34288
    • InChI=1/C6H10O3/c1-5(2)6(8)9-4-3-7/h7H,1,3-4H2,2H
    • 1,2-Ethanediol, mono(2-methyl)-2-propenyl
    • WLN: Q2OVY1&U1
    • 2-hydroxyethylmethylacrylate
    • 2-Hydroxyethyl methacrylate, >=99%, contains <=50 ppm monomethyl ether hydroquinone as inhibitor
    • 2-Hydroxyethyl methacrylate(hema),technical grade
    • DTXCID202128
    • CAS-868-77-9
    • 2-Hydroxyethyl 2-methylacrylate #
    • hydroxylethyl methacrylate
    • 2-hydroxyethyl(methacrylate)
    • DA-69793
    • 2-Hydroxyethyl methacrylate, contains <=250 ppm monomethyl ether hydroquinone as inhibitor, 97%
    • MFCD00002863
    • SCHEMBL14886
    • PEG-MA
    • BRN 1071583
    • 2-Propenoic acid, 2-methyl-,2-hydroxiethyl ester
    • 2-hydroxyetyl methacrylate
    • Hydroxyethyl methacrylate(>200cp(25 degrees c))
    • 2-HYDROXYETHYL METHACRYLATE [HSDB]
    • 2-Methyl-2-propenoic acid, 2-hydroxyethyl ester
    • hydroxyehtyl methacrylate
    • PD167321
    • 2-Hydroxyethyl methacrylate,low acid grade
    • NCGC00257969-01
    • NS00008941
    • J-509674
    • AKOS015899920
    • SY279104
    • EC 212-782-2
    • CHEBI:53709
    • Methacrylic Acid 2-Hydroxyethyl Ester
    • 2-Hydroxyethyl methacrylate,ophthalmic grade
    • 2-HYDROXYETHYL METHACRYLATE
    • 2-Hydroxyethyl Methacrylate, Stabilized with 250 ppm MEHQ
    • UNII-6E1I4IV47V
    • 2-Hydroxyethyl methacrylate, 98%
    • Q424799
    • EN300-98188
    • Epitope ID:117123
    • HY-W012723
    • M0085
    • Monomethacrylic ether of ethylene glycol
    • .beta.-Hydroxyethyl methacrylate
    • 2-Hydroxyethyl methacrylate (HEMA)
    • Hydroxyethyl methacrylate(5.9cp(30 degrees c))
    • 2-hydroxyethylmethacrylate (hema)
    • 2-hydroxylethyl methacrylate
    • NSC-24180
    • MFCD00081879
    • CS-W013439
    • CCRIS 6879
    • 12676-48-1
    • 1,2-Ethanediol mono(2-methyl)-2-propenoate
    • Ethylene glycol, monomethacrylate
    • BIDD:ER0648
    • Tox21_200415
    • 1,2-Ethanediol mono(2-methylpropenoate)
    • EINECS 212-782-2
    • beta-Hydroxyethyl methacrylate
    • hydroxyethylmethacrylate
    • 4-02-00-01530 (Beilstein Handbook Reference)
    • CHEMBL1730239
    • DS-9647
    • 6E1I4IV47V
    • 2-Hydroxyethyl Methacrylate, (stabilized with MEHQ)
    • 2-Hydroxyethyl methacrylate, embedding medium (for microscopy)
    • 2-HYDROXYETHYL METHACRYLATE [WHO-DD]
    • NCGC00166101-01
    • DTXSID7022128
    • NCGC00166101-02
    • 868-77-9
    • HSDB 5442
    • 2-methacryloyloxyethyl alcohol
    • D70640
    • +Expand
    • MFCD00002863
    • WOBHKFSMXKNTIM-UHFFFAOYSA-N
    • 1S/C6H10O3/c1-5(2)6(8)9-4-3-7/h7H,1,3-4H2,2H3
    • O=C(C(C)=C)OCCO
    • 1071583

Computed Properties

  • 130.06300
  • 1
  • 3
  • 4
  • 130.062994
  • 46.5
  • 9
  • 118
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 2
  • 4
  • 0.6
  • 32
  • 0.5
  • 1
  • 0
  • 46.5

Experimental Properties

  • 0.09800
  • 46.53000
  • n20/D 1.453(lit.)
  • dissolution
  • 67 °C/3.5 mmHg(lit.)
  • -12 ºC
  • 0.01 mmHg ( 25 °C)
  • Fahrenheit: 222.8 ° f < br / > Celsius: 106 ° C < br / >
  • Colorless Transparent Liquid
  • Unstable - may polymerize in the absence of stabilizer. May be stabilized with, or contain small amounts of, diethylene glycol monomethacrylate, di(ethylene glycol)dimethacrylate, methacrylic acid. Incompatible with strong oxidizing agents, free radical initiators, peroxides, steel. Closed containers may explode if heated due to runaway polymer
  • Soluble in ordinary organic solvents. It is miscible with water.
  • Air Sensitive
  • 1.073 g/mL at 25 °C(lit.)

2-Hydroxyethyl methacrylate Security Information

2-Hydroxyethyl methacrylate Customs Data

  • 29161490
  • China Customs Code:

    2916140000

    Overview:

    2916140000. Methacrylate. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:80.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916140000. other esters of methacrylic acid. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:80.0%

2-Hydroxyethyl methacrylate Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AB62358-25g
2-Hydroxyethyl methacrylate
868-77-9 97% (stabilized with MEHQ)
25g
$4.00 2024-04-19
Aaron
AR003I4I-25g
2-Hydroxyethyl methacrylate
868-77-9 97%
25g
$4.00
abcr
AB131574-500 g
2-Hydroxyethyl methacrylate, 98%, stabilized with MEHQ; .
868-77-9 98%
500g
€33.50 2023-06-24
Ambeed
A126933-25g
2-Hydroxyethyl methacrylate
868-77-9 97% (stabilized with MEHQ)
25g
$5.0 2024-07-18
Crysdot LLC
CD45000059-1000g
2-Hydroxyethyl methacrylate
868-77-9 97%
1000g
$176 2024-07-18
Enamine
EN300-98188-0.05g
2-hydroxyethyl 2-methylprop-2-enoate
868-77-9 95%
0.05g
$19.0 2024-05-21
eNovation Chemicals LLC
Y1316220-5kg
2-Hydroxyethyl methacrylate
868-77-9 97%
5kg
$300 2024-06-05
MedChemExpress
HY-W012723-500mg
2-Hydroxyethyl methacrylate
868-77-9 97.97%
500mg
¥100 2024-05-22
TRC
H942230-500mg
2-Hydroxyethyl Methacrylate
868-77-9
500mg
$ 87.00 2023-09-07
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
B24260-100g
2-Hydroxyethyl methacrylate, 97%, stab. with 4-methoxyphenol
868-77-9 97%
100g
¥294.00 2023-04-26

2-Hydroxyethyl methacrylate Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Catalysts: Phenothiazine ,  p-Toluenesulfonic acid Solvents: Toluene ;  4 h, 120 °C
Reference
Side products of methacrylic acid esterification with triethylene glycol methyl ether
Demidova, Yu. V.; Demidov, P. A.; Potekhin, V. V.; Potekhin, V. M., Russian Journal of General Chemistry, 2016, 86(6), 1250-1254

Synthetic Circuit 2

Reaction Conditions
1.1 Reagents: Hydroquinone Catalysts: 1,5-Naphthalenedisulfonic acid Solvents: Benzene ;  5 h, 80 - 85 °C
Reference
Synthesis of (met)acrylic monoesters of ethylene glycol
Mamedov, M. K.; et al, Azerbaidzhanskii Khimicheskii Zhurnal, 2014, (4), 34-37

Synthetic Circuit 3

Reaction Conditions
1.1 Catalysts: Iodine ;  4 h, reflux
Reference
Synthesis of fullerene-containing methacrylates
Torosyan, Seda A.; et al, Mendeleev Communications, 2012, 22(4), 199-200

Synthetic Circuit 4

Reaction Conditions
1.1 Solvents: Acetone ;  30 min, reflux; 30 min, rt → 50 °C
Reference
Synthesis of fluorinated urethane acrylate based UV-curable coatings
Canak, Tuba Cakir; et al, Progress in Organic Coatings, 2013, 76(2-3), 388-399

Synthetic Circuit 5

Reaction Conditions
1.1 Catalysts: Carboxyl esterase
Reference
Enzymically catalyzed transesterifications of acryl and methacryl monomeric esters
Tor, R.; et al, Enzyme and Microbial Technology, 1990, 12(4), 299-304

Synthetic Circuit 6

Reaction Conditions
Reference
Method and apparatus for 2-hydroxyethyl methacrylate manufacture
, Czechoslovakia, , ,

Synthetic Circuit 7

Reaction Conditions
1.1 Reagents: (Hydroxymethyl)phosphonate Solvents: Methanol ;  4 h, rt
Reference
Regioselective ester cleavage during the preparation of bisphosphonate methacrylate monomers
Chougrani, Kamel; et al, Beilstein Journal of Organic Chemistry, 2011, 7, 364-368

Synthetic Circuit 8

Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: Ethyl vinyl ether ,  Ruthenium Solvents: Dichloromethane ;  24 h, rt
1.2 Reagents: Water ;  24 h, rt
Reference
Poly(alkylidene chlorophosphate)s via Acyclic Diene Metathesis Polymerization: A General Platform for the Postpolymerization Modification of Poly(phosphoester)s
Steinmann, Mark; et al, Macromolecules (Washington, 2014, 47(24), 8506-8513

Synthetic Circuit 9

Reaction Conditions
1.1 Reagents: Pyridine Solvents: Dichloromethane ;  < 5 °C; overnight, rt
Reference
Molecular Insights into the Role of Electronic Substituents on the Chemical Environment of the -CH3 and >C=O Groups of Neat Liquid Monomers Using Sum Frequency Generation Spectroscopy
Premadasa, Uvinduni I. ; et al, Journal of Physical Chemistry C, 2019, 123(46), 28201-28209

Synthetic Circuit 10

Reaction Conditions
1.1 Solvents: Acetonitrile
Reference
Synthesis of functionalized acrylates
Curci, Michele; et al, Organic Preparations and Procedures International, 1993, 25(6), 649-57

Synthetic Circuit 11

Reaction Conditions
1.1 Catalysts: Dibutyltin dilaurate ,  2-Hydroxy-2-methyl-1-phenylpropan-1-one Solvents: 4-Methoxyphenol ;  15 min, 75 °C; 2 h, 85 °C
1.2 50 °C; 3 h, 75 °C; 75 °C → 45 °C
1.3 50 min, neutralized, 45 °C
1.4 30 min, 30 °C
1.5 3 h, 70 °C
Reference
A healable waterborne polyurethane synergistically cross-linked by hydrogen bonds and covalent bonds for composite conductors
Yang, Yan; et al, Journal of Materials Chemistry C: Materials for Optical and Electronic Devices, 2020, 8(15), 5280-5292

2-Hydroxyethyl methacrylate Raw materials

2-Hydroxyethyl methacrylate Preparation Products

2-Hydroxyethyl methacrylate Suppliers

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